GW791343 trihydrochloride

• IUPAC Name: 2-(3,4-difluoroanilino)-N-[2-methyl-5-(piperazin-1-ylmethyl)phenyl]acetamide;trihydrochloride
• InChI: InChI=1S/C20H24F2N4O.3ClH/c1-14-2-3-15(13-26-8-6-23-7-9-26)10-19(14)25-20(27)12-24-16-4-5-17(21)18(22)11-16;;;/h2-5,10-11,23-24H,6-9,12-13H2,1H3,(H,25,27);3*1H
• InChI Key: WSBRAHWNJBXXJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2CCNCC2)NC(=O)CNC3=CC(=C(C=C3)F)F.Cl.Cl.Cl
• Molecular Formula: C20H27Cl3F2N4O
• Molecular Weight: 483.8 g/mol

Description

GW791343 trihydrochloride is a potent human P2X7 receptor negative allosteric modulator. It exhibits species-specific activity, producing a non-competitive antagonist effect on the human P2X7 receptor. Its activity differs with species: it acts as a negative allosteric modulator of human P2X7 (pIC50 = 6.9 - 7.2) and a positive allosteric modulator of rat P2X7 receptors that increases the potency and effect of ATP.

Molecular Structure Analysis

The chemical formula of GW791343 trihydrochloride is C20H27Cl3F2N4O. It has a molecular weight of 483.81.

Physical And Chemical Properties Analysis

GW791343 trihydrochloride is a solid and is soluble in water to 100 mM. It has a molecular weight of 483.81.

Scientific Research Applications

Neuroinflammation and Neurodegenerative Diseases

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Pain Management

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Cancer Immunotherapy

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Bone Health and Osteoporosis

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Inflammatory Bowel Disease (IBD)

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Microglial Activation and CNS Disorders

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Mechanism of Action

Target of Action

GW791343 trihydrochloride is a potent human P2X7 receptor negative allosteric modulator . The P2X7 receptor is a type of purinergic receptor, which is significant in the mediation of ATP’s extracellular function .

Mode of Action

GW791343 trihydrochloride exhibits species-specific activity and produces a non-competitive antagonist effect on the human P2X7 receptor Instead, it binds to a different site (allosteric site), which changes the receptor’s conformation and reduces its responsiveness to the agonist .

Biochemical Pathways

The P2X7 receptor plays a crucial role in various biochemical pathways, particularly those involving ATP. By acting as a negative allosteric modulator, GW791343 trihydrochloride can enhance ATP rhythm . This modulation can affect downstream effects related to ATP signaling, which are involved in numerous physiological processes, including neurotransmission, inflammation, and cell proliferation .

Result of Action

The primary result of GW791343 trihydrochloride’s action is the enhancement of ATP rhythm . This modulation of ATP signaling can have various molecular and cellular effects, depending on the specific physiological context. For instance, in the nervous system, where the compound is often used in research, this could influence neuronal signaling and potentially impact neurological disease processes .

Safety and Hazards

For safety and hazards, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Synthesis routes and methods

Procedure details

To a solution of 4-(3-{2-[tert-butoxycarbonyl-(3,4-difluoro-phenyl)-amino]-acetylamino}-4-methyl-benzyl)-piperazine-1-carboxylic acid tert-butyl ester (0.100 g) in MeOH (3 ml) was added HCl (2ml of 4M solution in dioxane). After standing for several hours, a solid was filtered off, washed with acetone and dried in vacuo. The solid was re-suspended in acetone, sonicated for 5 min filtered and dried to afford the title compound (0.043 g, 51%).